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Compound of Interest

Compound Name: N-Ethylformamide

Cat. No.: B146923 Get Quote

N-Ethylformamide: Technical Support Center
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the safe storage and handling of N-Ethylformamide.

Storage and Handling Data
Proper storage and handling of N-Ethylformamide are crucial for maintaining its integrity and

ensuring laboratory safety. The following table summarizes key quantitative data and

recommendations.
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Parameter Recommendation Source(s)

Storage Temperature

Store in a cool, dry, well-

ventilated area. Some sources

recommend 2-8°C.

[1][2]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Boiling Point 202-204 °C [2][3]

Density 0.950 g/mL at 20 °C [2]

Incompatible Materials

Oxidizing agents (e.g., nitrates,

oxidizing acids, chlorine

bleaches).

[4]

Container Type

Store in original, tightly closed

containers. Metal cans or

drums, or 200L plastic drums

or plastic-coated metal pails

are suggested.

[2][4]

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common questions and potential issues encountered during the

handling and storage of N-Ethylformamide.

Q1: What are the immediate first aid measures in case of exposure to N-Ethylformamide?

If inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[3][5]

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation develops or persists.[3][4]

In case of eye contact: Flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. If irritation persists, seek medical attention.[3][6]
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If swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[3][7]

Q2: What personal protective equipment (PPE) is required when handling N-Ethylformamide?

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming

to approved standards such as NIOSH (US) or EN 166 (EU).[3][8]

Skin Protection: Handle with gloves. Neoprene or rubber gloves are recommended. Always

inspect gloves before use and use proper glove removal technique. Wear a chemical apron

or other impervious clothing to prevent skin contact.[4][6][9]

Respiratory Protection: Generally, if handled in a well-ventilated area, respiratory protection

is not required. For nuisance exposures or in case of insufficient ventilation, use an approved

respirator with an appropriate filter (e.g., type ABEK).[3][4]

Q3: How should I store N-Ethylformamide?

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and other

ignition sources.[3][10] Keep containers tightly closed and protected from physical damage.[2]

[4] It should be stored away from incompatible materials, particularly oxidizing agents.[4]

Q4: What should I do in case of a spill?

For small spills, absorb with an inert material such as sand or earth and place it in a suitable

container for disposal.[6] Ensure adequate ventilation. For larger spills, evacuate the area and

prevent the spill from entering drains.[8] Wear appropriate PPE, including respiratory

protection, during cleanup.[7]

Q5: How should N-Ethylformamide be disposed of?

Dispose of unused product and contaminated materials in accordance with local, state, and

federal regulations.[3] It is recommended to offer surplus and non-recyclable solutions to a

licensed disposal company.[3] Do not allow the product to enter drains.[8]

Q6: Are there any signs of degradation I should watch for?
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N-Ethylformamide is stable under recommended storage conditions.[3] However, a change in

its appearance from a colorless or light-yellow liquid to a darker color could indicate

degradation or contamination.[2] Always check the manufacturer's expiration date.

Experimental Workflow for Safe Handling
The following diagram illustrates the recommended workflow for safely handling N-
Ethylformamide from receipt to disposal.

Receiving
- Inspect container for damage

- Verify label

Storage
- Cool, dry, well-ventilated area

- Away from heat and incompatibles
- Tightly sealed container

Pre-Use Preparation
- Review SDS

- Don appropriate PPE (Gloves, Eye Protection)

Handling & Use
- Use in a well-ventilated area

- Avoid inhalation, ingestion, and skin/eye contact

Spill Response (If applicable)
- Evacuate and ventilate

- Absorb with inert material
- Collect for disposal

Spill Occurs

Post-Use
- Decontaminate work area
- Wash hands thoroughly

Disposal
- Collect waste in a labeled, sealed container

- Dispose of via licensed company
- Follow all regulations

Waste Generated
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Click to download full resolution via product page

Caption: Workflow for N-Ethylformamide Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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